Cas no 253797-03-4 (DL-4-cyanophenylglycine)

• Product Name: DL-4-cyanophenylglycine
• CAS No: 253797-03-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD14525484
• CID: 3163228
• PubChem ID: 18188131
• Update Time: 2025-07-18

DL-4-cyanophenylglycine Chemical and Physical Properties

Names and Identifiers

• DL-4-cyanophenylglycine
• AC5738
• 253797-03-4
• SY235993
• SCHEMBL15562877
• AKOS007929932
• 2-amino-2-(4-cyanophenyl)acetic acid
• MFCD14525484

• MDL： MFCD14525484
• Inchi： 1S/C9H8N2O2/c10-5-6-1-3-7(4-2-6)8(11)9(12)13/h1-4,8H,11H2,(H,12,13)
• InChI Key： VCWFFRSGXGEFIO-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 87.1Ų

Additional information on DL-4-cyanophenylglycine

Comprehensive Overview of DL-4-cyanophenylglycine (CAS No. 253797-03-4): Properties, Applications, and Industry Insights

DL-4-cyanophenylglycine (CAS No. 253797-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. As a derivative of phenylglycine, this cyanophenylglycine variant features a cyano group (–CN) at the para position of the phenyl ring, which enhances its reactivity and utility in synthetic applications. Researchers and manufacturers frequently search for "DL-4-cyanophenylglycine synthesis," "253797-03-4 applications," and "cyanophenylglycine derivatives," reflecting its growing relevance in drug development and material science.

The compound's molecular formula, C₉H₈N₂O₂, underscores its role as a versatile building block in organic chemistry. Its chiral center (due to the DL- configuration) makes it valuable for studying enantioselective reactions, a hot topic in asymmetric synthesis. Recent trends in "green chemistry" and "sustainable synthesis" have spurred interest in optimizing the production of DL-4-cyanophenylglycine using eco-friendly catalysts, aligning with global demands for reduced environmental impact.

In pharmaceuticals, DL-4-cyanophenylglycine serves as a precursor for active pharmaceutical ingredients (APIs) targeting neurological and metabolic disorders. Searches for "253797-03-4 in drug formulation" and "cyanophenylglycine pharmacokinetics" highlight its potential in designing prodrugs or enzyme inhibitors. Its cyano group offers a handle for further functionalization, enabling the creation of libraries of analogs for high-throughput screening—a technique pivotal in modern drug discovery pipelines.

Beyond medicine, this compound finds niche applications in agrochemicals and specialty materials. The "4-cyanophenylglycine solubility" and "stability under thermal conditions" are frequently queried by formulators developing coatings or adhesives with enhanced performance. Its compatibility with polymer matrices makes it a candidate for advanced composites, resonating with the surge in "smart materials research."

Analytical characterization of CAS No. 253797-03-4 typically involves HPLC, NMR, and mass spectrometry, with "DL-4-cyanophenylglycine purity standards" being a critical concern for end-users. Regulatory compliance, especially in "GMP-grade cyanophenylglycine," is another trending focus area, driven by stringent quality requirements in healthcare sectors.

Emerging studies explore the compound's role in "biocatalysis" and "enzyme mimetics," leveraging its structural mimicry of natural amino acids. This aligns with the broader scientific community's pursuit of "bio-inspired chemistry," where DL-4-cyanophenylglycine serves as a model substrate for understanding catalytic mechanisms.

In summary, DL-4-cyanophenylglycine (CAS No. 253797-03-4) bridges multiple disciplines—from medicinal chemistry to materials engineering. Its adaptability to "click chemistry" protocols and compatibility with "continuous flow synthesis" methods position it as a future-forward compound, addressing both industrial needs and academic curiosity.